Glycofurol

• Molecular Formula: C7H17NO3
• Molecular Weight: 163.21 g/mol
• InChI: InChI=1S/C7H14O3.H3N/c8-3-5-9-6-7-2-1-4-10-7;/h7-8H,1-6H2;1H3
• InChIKey: PNMQQSNQUDSTDX-UHFFFAOYSA-N

Glycofurol Technical Baseline for Procurement

Glycofurol (CAS 31692-85-0), also known as tetraglycol or poly(ethylene glycol) tetrahydrofurfuryl ether, is a water-miscible, nonionic liquid co-solvent . It is a mixture of mono-tetrahydrofurfuryl ethers of polyethylene glycols with an average molecular weight of approximately 190-210 g/mol . Glycofurol exhibits a density of 1.09 g/mL at 25°C, a boiling point range of 100-145°C (at 0.4 mm Hg), and high water solubility (>3400 g/L) . It is primarily utilized as a solubilizing vehicle in parenteral and topical pharmaceutical formulations for poorly water-soluble active pharmaceutical ingredients (APIs) .

Workflow Solubilization of lipophilic compounds in aqueous research formulations

Selection Context Nonionic, water-miscible liquid co-solvent for parenteral and topical studies

Use Context Preclinical formulation development and in vitro testing

Why Glycofurol Cannot Be Substituted with PEG 400 or Propylene Glycol

In-class solvent interchange is precluded by substantial differences in solubilization capacity, metabolic interference, and vehicle-specific toxicity profiles. While glycofurol is frequently compared to polyethylene glycol 400 (PEG 400) and propylene glycol as a non-aqueous parenteral vehicle, empirical data demonstrate that these solvents are not functionally interchangeable [1]. Glycofurol exhibits quantitatively distinct solubilization efficiency for lipophilic compounds relative to both PEG 400 and propylene glycol [1]. Moreover, glycofurol uniquely alters drug metabolism pathways—specifically inhibiting CYP-mediated epoxidation of carbamazepine—a pharmacokinetic interaction not observed with alternative solvent systems [2]. Conversely, glycofurol-based intravenous formulations induce cardiovascular adverse effects not seen with cyclodextrin-based alternatives, demonstrating that solvent selection carries direct toxicological consequences [2]. These divergent physicochemical and biological behaviors necessitate evidence-based, compound-specific solvent selection rather than generic class substitution.

Solubilization Capacity

Measurable differences vs. PEG 400 and propylene glycol reported; direct substitution may alter drug loading in research formulations.

Metabolic Interference

Reported inhibition of CYP-mediated metabolism unique to glycofurol; pharmacokinetic profiles may not transfer from alternative solvent systems.

Vehicle-Specific Effects

Cardiovascular adverse effects observed in intravenous models; cyclodextrin-based alternatives may present different tolerability profiles.

• [1] Kristmundsdóttir T, Jónsdóttir E, Ogmundsdóttir HM, Ingólfsdóttir K. Solubilization of the lichen metabolite (+)-usnic acid for testing in tissue culture. J Pharm Pharmacol. 2002;54(11):1447-1452. View Source
• [2] Löscher W, Hönack D, Richter A, Schulz HU, Schürer M, Düsing R, Brewster ME. New injectable aqueous carbamazepine solution through complexing with 2-hydroxypropyl-beta-cyclodextrin: tolerability and pharmacokinetics after intravenous injection in comparison to a glycofurol-based formulation. Epilepsia. 1995;36(3):255-261. View Source

Comparative Performance Data

Solubilization Capacity vs. PEG 400 and Propylene Glycol

In a standardized solubilization study of the poorly water-soluble lichen metabolite (+)-usnic acid, glycofurol 75 demonstrated superior solubilizing capacity compared to both propylene glycol and PEG 400 at equivalent concentrations [1]. The study measured equilibrium solubility in 20% aqueous solutions of each co-solvent. Glycofurol 75 achieved a solubility of 0.27 mg/mL, which represents a 42% increase over PEG 400 (0.19 mg/mL) and a 145% increase over propylene glycol (0.11 mg/mL) [1].

Solubilization Capacity

Head-to-head

0.27 mg/mL vs 0.19 (PEG 400) and 0.11 (propylene glycol)

Reported higher solubilization for (+)-usnic acid in 20% aqueous co-solvent

Single-solute study; may vary with other APIs

Evidence Dimension	Equilibrium solubility of (+)-usnic acid
Target Compound Data	0.27 mg/mL
Comparator Or Baseline	PEG 400: 0.19 mg/mL; Propylene glycol: 0.11 mg/mL
Quantified Difference	+42% vs. PEG 400; +145% vs. propylene glycol
Conditions	20% (v/v) aqueous co-solvent solutions; room temperature; pH range evaluated

Why This Matters

Higher solubilization capacity at equivalent concentrations enables lower excipient loading to achieve target API concentrations, reducing vehicle-related toxicity risk in parenteral and in vitro testing applications.

• [1] Kristmundsdóttir T, Jónsdóttir E, Ogmundsdóttir HM, Ingólfsdóttir K. Solubilization of the lichen metabolite (+)-usnic acid for testing in tissue culture. J Pharm Pharmacol. 2002;54(11):1447-1452. View Source

Cremophor EL Replacement in Paclitaxel Formulations

The commercial paclitaxel formulation (Taxol®) employs a vehicle composed of Cremophor EL (polyoxyethylated castor oil) and dehydrated ethanol (1:1, v/v), which requires 5- to 20-fold dilution in normal saline or 5% dextrose before intravenous infusion and is associated with severe hypersensitivity reactions, neurotoxicity, and leaching of plasticizers from PVC infusion sets [1]. To circumvent these formulation liabilities, researchers developed alternative parenteral delivery systems using glycofurol in combination with Solutol HS 15 and oleic acid to prepare micelle and microemulsion systems that eliminate Cremophor EL entirely [1].

Cremophor-Free Formulation

Class-level inference

Glycofurol + Solutol HS 15 + oleic acid eliminate Cremophor EL

Supports formulation redesign for taxane research

Data to verify in target system

Evidence Dimension	Formulation vehicle composition and associated safety profile
Target Compound Data	Glycofurol-based micelle/microemulsion system (glycofurol + Solutol HS 15 + oleic acid)
Comparator Or Baseline	Cremophor EL:ethanol (1:1, v/v) commercial formulation
Quantified Difference	Elimination of Cremophor EL component, which is causally linked to dose-limiting hypersensitivity and neurotoxicity
Conditions	Parenteral paclitaxel formulation development for intravenous administration

Why This Matters

Glycofurol enables Cremophor EL-free paclitaxel formulations, directly addressing a well-documented procurement and clinical liability associated with the standard-of-care formulation.

• [1] Lee SW, Kim YM, Cho HJ, et al. Preparation and Evaluation of Paclitaxel Nano-particle Delivery System for Parenteral Formulations. Yakhak Hoeji. 2005;49(4):291-297. View Source

Seizure Threshold Modulation vs. PEG 400

In a systematic evaluation of administration vehicles for anticonvulsant drug testing, glycofurol demonstrated a unique pharmacodynamic property not shared by PEG 400: glycofurol alone (without active drug) increased seizure thresholds in experimental models [1]. Specifically, among various aqueous and lipophilic vehicles tested, only glycofurol elevated both electrical and chemical seizure thresholds. In contrast, PEG 400, even at concentrations up to 30%, produced no measurable effect on either electrical or chemical seizure thresholds [1].

Seizure Threshold Effect

Head-to-head

Glycofurol elevated thresholds; PEG 400 had no effect

Vehicle effect must be accounted for in seizure models

Rodent models; species generalizability to verify

Evidence Dimension	Vehicle effect on seizure threshold
Target Compound Data	Significant increase in both electrical and chemical seizure thresholds
Comparator Or Baseline	PEG 400: No effect on seizure thresholds at concentrations up to 30%
Quantified Difference	Qualitative difference: present vs. absent effect
Conditions	In vivo rodent seizure models (electrical and chemical induction)

Why This Matters

For anticonvulsant drug development and preclinical pharmacology studies, glycofurol introduces an intrinsic vehicle effect that must be accounted for in experimental design; PEG 400 provides a neutral baseline alternative when vehicle confounding is undesirable.

• [1] Löscher W, Nolting B, Fassbender CP. The role of technical, biological and pharmacological factors in the laboratory evaluation of anticonvulsant drugs. I. The influence of administration vehicles. Epilepsy Res. 1990;7(3):173-181. View Source

Intravenous Tolerability vs. Cyclodextrin

In a comparative intravenous tolerability study in dogs, glycofurol-based carbamazepine (CBZ) solutions and glycofurol placebo (vehicle-only) solutions both induced marked behavioral and cardiovascular adverse effects upon infusion, whereas 2-hydroxypropyl-β-cyclodextrin (HPβCD)-based CBZ solutions and HPβCD placebo formulations were well tolerated without adverse events [1]. The study further revealed that glycofurol inhibited CBZ metabolism by decreasing formation of the major metabolite CBZ-10,11-epoxide, a pharmacokinetic alteration not observed with the HPβCD formulation [1].

IV Tolerability Profile

Head-to-head

Glycofurol-based: adverse CV effects; HPβCD: well tolerated

Tolerability profile may influence vehicle selection for IV research

Canine model; carbamazepine-specific metabolic inhibition

Evidence Dimension	Intravenous tolerability (behavioral and cardiovascular adverse effects)
Target Compound Data	Marked behavioral and cardiovascular adverse effects; metabolic inhibition of CBZ epoxidation
Comparator Or Baseline	HPβCD-based formulation: Well tolerated; no metabolic inhibition
Quantified Difference	Qualitative difference in tolerability (adverse effects present vs. absent); metabolic inhibition present vs. absent
Conditions	Intravenous infusion in dogs; CBZ dose 5 mg/kg; infusion rate 10 mL/min for 12-15 min

Why This Matters

Glycofurol is contraindicated for intravenous carbamazepine formulations requiring high tolerability and predictable pharmacokinetics; cyclodextrin-based alternatives are superior for this specific application, informing appropriate solvent selection based on route and therapeutic window.

• [1] Löscher W, Hönack D, Richter A, Schulz HU, Schürer M, Düsing R, Brewster ME. New injectable aqueous carbamazepine solution through complexing with 2-hydroxypropyl-beta-cyclodextrin: tolerability and pharmacokinetics after intravenous injection in comparison to a glycofurol-based formulation. Epilepsia. 1995;36(3):255-261. View Source

PLGA Microsphere Fabrication with Non-Toxic Solvent

Conventional PLGA microsphere and in situ forming implant manufacturing relies on toxic organic solvents such as chloroform and dichloromethane, which are associated with residual solvent toxicity, sterile abscess formation, pain, and swelling at injection sites [1]. A novel phase inversion methodology using glycofurol as the polymer solvent enables preparation of PLGA compositions with very low residual glycofurol content and unexpectedly prolonged in vitro and in vivo drug release profiles [1][2]. The technology eliminates the requirement for Class 2 residual solvents entirely [1].

Non-Toxic PLGA Solvent

Class-level inference

Replaces chloroform/DCM; low residual solvent; prolonged release reported

Supports residual-solvent specification review

Technology offer; release data to verify

Evidence Dimension	Solvent toxicity classification and residual solvent burden
Target Compound Data	Glycofurol: Non-toxic, biocompatible solvent; low residual content post-fabrication
Comparator Or Baseline	Chloroform and dichloromethane: Class 2 residual solvents with established toxicity and local irritation profiles
Quantified Difference	Elimination of Class 2 residual solvent concerns; extended drug release duration demonstrated
Conditions	PLGA microsphere preparation via modified phase inversion methodology; in vitro and in vivo release testing

Why This Matters

Procurement of glycofurol enables manufacturing of PLGA-based long-acting injectables that comply with stricter residual solvent specifications and demonstrate improved local tolerability, directly addressing key regulatory and patient-compliance drivers.

• [1] Georgetown University. PLGA compositions prepared with non-toxic glycofurol for extended drug release. Technology Offer. Innoget; 2024. View Source
• [2] Muhl C, et al. Preparation of PLGA Microspheres Using the Non-Toxic Glycofurol as Polymer Solvent by a Modified Phase Inversion Methodology. Polymers. 2024;16(3):434. View Source

Topical Gel Permeation and Skin Tolerability

A glycofurol-based topical gel formulation containing naproxen was systematically optimized and characterized for bioadhesive property, spreadability, viscosity, and skin permeation using Franz-type diffusion cells across excised rat skin [1]. The study demonstrated significant improvement in permeability parameters including steady-state flux (Jss), permeability coefficient (Kp), and penetration index (PI) when 2% Transcutol was incorporated as a permeation enhancer [1]. Skin irritation testing confirmed that the optimized glycofurol-based gel formulation was safe for topical application without inducing irritation [1].

Topical Gel Performance

Supporting evidence

Increased permeation parameters; no skin irritation observed

Supports dermal formulation development

Naproxen model; excised rat skin

Evidence Dimension	Topical formulation performance (permeation enhancement and skin tolerability)
Target Compound Data	Significant increase in Jss, Kp, and PI vs. non-optimized control; no skin irritation observed
Comparator Or Baseline	Optimized vs. non-optimized glycofurol gel formulations; baseline skin irritation assessment
Quantified Difference	Quantitative improvement in permeation parameters (statistically significant)
Conditions	Franz-type diffusion cell; excised rat skin; naproxen as model drug; Carbopol 974P, Gantrez AN 119, and PVP K30 as gelling agents

Why This Matters

Glycofurol functions effectively as a vehicle-based gel matrix for topical and transdermal delivery of water-insoluble NSAIDs, with documented skin tolerability supporting its selection for dermal formulation development.

• [1] Barakat NS. Evaluation of glycofurol-based gel as a new vehicle for topical application of naproxen. AAPS PharmSciTech. 2010;11(3):1138-1146. View Source

Application Scenarios for Differentiated Selection

Parenteral Formulations for Poorly Soluble APIs

Based on direct comparative solubilization data, glycofurol is optimally selected when the target API requires solubilization capacity exceeding that of PEG 400 (+42% greater for usnic acid analog) and propylene glycol (+145% greater), but where maximal solubilization via Cremophor RH40 or polysorbate 20 is unnecessary or where surfactant-related toxicities must be avoided [1]. This intermediate positioning makes glycofurol suitable for parenteral formulations of moderately lipophilic compounds where 20-50% (v/v) co-solvent levels are acceptable. The established intravenous tolerability of glycofurol at doses up to 1000 mg/kg/day in subacute toxicity studies supports its use in preclinical and clinical parenteral formulations [2].

Cremophor-Free Taxane Injectables

Glycofurol serves as a key component in alternative paclitaxel delivery systems designed to eliminate Cremophor EL, which is causally associated with severe hypersensitivity reactions, neurotoxicity, and PVC plasticizer leaching [1]. In combination with Solutol HS 15 and oleic acid, glycofurol enables the preparation of micelle and microemulsion systems that maintain paclitaxel solubility while circumventing the formulation liabilities of the commercial Cremophor EL:ethanol vehicle [1]. This application scenario is directly relevant for generic parenteral formulation development seeking to differentiate on safety profile.

Class 2 Solvent-Free PLGA Manufacturing

Glycofurol is uniquely positioned as a non-toxic, biocompatible solvent for PLGA microsphere and in situ forming implant fabrication, replacing chloroform and dichloromethane [1]. The phase inversion methodology using glycofurol yields PLGA constructs with very low residual solvent content and unexpectedly prolonged drug release profiles [1][2]. This application is specifically relevant for long-acting injectable products (e.g., hormone replacement therapy, antipsychotics, HIV therapeutics) where residual solvent specifications and local injection site tolerability are critical regulatory and commercial differentiators [1].

Topical Gels for Water-Insoluble Drugs

Glycofurol-based gels demonstrate validated skin tolerability and effective permeation enhancement for topical naproxen delivery [1]. The vehicle can be optimized with gelling agents (Carbopol 974P, Gantrez AN 119, PVP K30) and permeation enhancers (Transcutol) to achieve target rheological and permeability parameters [1]. This application scenario is appropriate for dermal and transdermal formulations of water-insoluble drugs where avoidance of skin irritation and achievement of therapeutic tissue concentrations are primary selection criteria [1].

Application

Selection Property

Validation Focus

Parenteral formulation research for poorly soluble compounds

Solubilization capacity benchmarked against PEG 400 and propylene glycol

API-specific solubility testing at target co-solvent concentration

Cremophor-free taxane formulation development

Formulation vehicle enabling Cremophor EL elimination

Micelle/microemulsion characterization and hypersensitivity risk assessment in research models

PLGA microsphere fabrication with non-toxic solvent

Replacement of Class 2 residual solvents

Residual solvent content verification and in vitro release profiling

Topical gel formulation research for water-insoluble drugs

Vehicle-based gel matrix with skin tolerability data

Permeation study and skin irritation assessment

• [1] Kristmundsdóttir T, et al. J Pharm Pharmacol. 2002;54(11):1447-1452. View Source
• [2] Trungtamthuoc.com. Glycofurol - Tá dược thường được sử dụng trong công thức của các dạng thuốc tiêm. 2024. View Source
• [3] Lee SW, et al. Yakhak Hoeji. 2005;49(4):291-297. View Source
• [4] Georgetown University. PLGA compositions prepared with non-toxic glycofurol. 2024. View Source
• [5] Muhl C, et al. Polymers. 2024;16(3):434. View Source
• [6] Barakat NS. AAPS PharmSciTech. 2010;11(3):1138-1146. View Source